molecular formula C11H20O B8484761 2,2,6-Trimethyl-5-isopropenyltetrahydropyran

2,2,6-Trimethyl-5-isopropenyltetrahydropyran

Cat. No.: B8484761
M. Wt: 168.28 g/mol
InChI Key: NAHYQTQDJDINFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,6-Trimethyl-5-isopropenyltetrahydropyran is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H20O

Molecular Weight

168.28 g/mol

IUPAC Name

2,2,6-trimethyl-5-prop-1-en-2-yloxane

InChI

InChI=1S/C11H20O/c1-8(2)10-6-7-11(4,5)12-9(10)3/h9-10H,1,6-7H2,2-5H3

InChI Key

NAHYQTQDJDINFZ-UHFFFAOYSA-N

Canonical SMILES

CC1C(CCC(O1)(C)C)C(=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

42 g of acetaldehyde in 600 ml diethylether were placed in a 2 liter three-necked flask and cooled to 0° C. 140 g of a 48% solution of boron trifluoride diethyl etherate were then added and stirred for 10 minutes at 0° C. 124 g of 2,6-dimethyl-hept-5-en-2-ol dissolved in 100 ml diethyl ether were droppered into the reaction solution at 0° C. Once addition was complete stirring continued for a further hour at 0° C. followed by heating to room temperature. Once the reaction solution had been stirred for 12 hours at room temperature, quenching was carried out with saturated ammonium chloride solution (500 ml) and following conditioning of the raw product obtained distillation was performed via a 30 cm packed column. 82 g of 2,2,6-trimethyl-5-isopropenyltetrahydropyran with a purity of 98% were obtained (55% of theoretical yield).
Quantity
42 g
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reactant
Reaction Step One
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600 mL
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solvent
Reaction Step One
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solution
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0 (± 1) mol
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Reaction Step Two
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0 (± 1) mol
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Reaction Step Two
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124 g
Type
reactant
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100 mL
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solvent
Reaction Step Three

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